Cas no 131720-02-0 (1H-Purin-6-amine, 8-bromo-N-ethyl-N-methyl-2-(trifluoromethyl)-)

• Product Name: 1H-Purin-6-amine, 8-bromo-N-ethyl-N-methyl-2-(trifluoromethyl)-
• CAS No: 131720-02-0
• MF: C₉H₉BrF₃N₅
• MW: 324.100470304489
• CID: 1229070
• Update Time: 2024-08-05

1H-Purin-6-amine, 8-bromo-N-ethyl-N-methyl-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Purin-6-amine, 8-bromo-N-ethyl-N-methyl-2-(trifluoromethyl)-
• 9H-Purin-6-amine, 8-bromo-N-ethyl-N-methyl-2-(trifluoromethyl)-

• Inchi： 1S/C9H9BrF3N5/c1-3-18(2)6-4-5(16-8(10)14-4)15-7(17-6)9(11,12)13/h3H2,1-2H3,(H,14,15,16,17)
• InChI Key： GCTZWZOLCKFIQG-UHFFFAOYSA-N
• SMILES： N1C2C(=NC(C(F)(F)F)=NC=2N(CC)C)NC=1Br

Computed Properties

• Exact Mass: 322.99947

Experimental Properties

• Density: 1.85±0.1 g/cm3(Predicted)
• Boiling Point: 272.0±50.0 °C(Predicted)
• PSA: 52.35
• pka: 4.25±0.20(Predicted)